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Compound of Interest

Compound Name: 4-Bromoisothiazole

Cat. No.: B1276463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Bromoisothiazole is a halogenated heterocyclic compound that has garnered significant

interest in the fields of medicinal chemistry, agrochemistry, and material science. Its unique

structural features make it a valuable building block for the synthesis of a diverse range of

functional molecules. This technical guide provides a comprehensive overview of 4-
Bromoisothiazole, including its chemical properties, a detailed synthesis protocol, and its

applications in drug discovery and other advanced scientific domains.

Core Data and Properties
4-Bromoisothiazole is a stable, white to off-white solid at room temperature. Below is a

summary of its key quantitative data.
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Property Value Reference

CAS Number 24340-77-0 [1][2]

Molecular Formula C₃H₂BrNS [1]

Molecular Weight 164.02 g/mol [1]

Appearance White to off-white solid

Storage Conditions Store at room temperature [1]

SMILES BrC1=CSN=C1 [1]

InChI Key
XAGKUQWKQVTDSK-

UHFFFAOYSA-N

Synthesis of 4-Bromoisothiazole: An Experimental
Protocol
While direct, one-step synthesis protocols for 4-Bromoisothiazole are not extensively detailed

in publicly available literature, a common approach involves the bromination of the parent

isothiazole ring. The following is a generalized experimental protocol based on established

chemical principles for the bromination of heterocyclic compounds.

Reaction: Isothiazole → 4-Bromoisothiazole

Materials:

Isothiazole

N-Bromosuccinimide (NBS)

Anhydrous solvent (e.g., carbon tetrachloride, acetonitrile, or dichloromethane)

Inert gas (e.g., nitrogen or argon)

Radical initiator (e.g., benzoyl peroxide or AIBN), if required for the chosen solvent

Sodium thiosulfate solution
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Brine

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography column)

Procedure:

In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere, dissolve isothiazole in the chosen anhydrous solvent.

Add N-Bromosuccinimide (1.0 to 1.2 equivalents) to the solution in portions at room

temperature. The reaction may be exothermic, and cooling might be necessary to maintain

the desired temperature.

If necessary, add a catalytic amount of a radical initiator.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and

monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion of the reaction, cool the mixture to room temperature and quench by

adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted

bromine.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., dichloromethane or ethyl acetate).

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a mixture of hexane and ethyl acetate) to afford pure 4-Bromoisothiazole.
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Note: The regioselectivity of the bromination can be influenced by the reaction conditions and

the substituents on the isothiazole ring. Therefore, optimization of the reaction conditions may

be necessary to achieve the desired product with high yield and purity.

Applications in Research and Development
4-Bromoisothiazole serves as a crucial intermediate in the synthesis of various high-value

molecules.

Pharmaceutical Development
The isothiazole scaffold is present in a number of biologically active compounds. 4-
Bromoisothiazole provides a versatile platform for the synthesis of novel drug candidates. It is

particularly utilized in the development of:

Anti-cancer agents: The thiazole and isothiazole moieties are found in several kinase

inhibitors, which are a major class of anti-cancer drugs.[3][4] The bromo-substituent on the

isothiazole ring can be readily displaced or used in cross-coupling reactions to introduce

diverse functionalities, enabling the exploration of structure-activity relationships in the

design of potent and selective kinase inhibitors.

Anti-inflammatory agents: Thiazole derivatives have been investigated as inhibitors of p38

MAP kinase, a key target in inflammatory diseases.[5] 4-Bromoisothiazole can be a starting

point for the synthesis of novel anti-inflammatory compounds.

Agrochemicals
In the agricultural sector, 4-Bromoisothiazole is a precursor for the synthesis of fungicides and

herbicides.[1] The isothiazole ring is known for its biocidal properties, and the introduction of a

bromine atom can enhance the efficacy and spectrum of activity of the final agrochemical

product.

Material Science
The unique electronic properties of the isothiazole ring make it an interesting component in the

design of novel organic materials. 4-Bromoisothiazole can be used in the synthesis of

specialty polymers and other materials with enhanced thermal stability and chemical

resistance.[1]
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Logical Relationships and Workflows
The following diagrams illustrate the central role of 4-Bromoisothiazole as a synthetic building

block.
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Caption: Synthetic pathway to 4-Bromoisothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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